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Introduction
Ethyl (3-(triethoxysilyl)propyl)carbamate is a versatile organosilicon compound that plays a

significant role in materials science and biomedical applications.[1] Its unique molecular

structure, featuring a carbamate group and a triethoxysilyl moiety, allows it to act as a bridge

between organic and inorganic materials. This dual functionality makes it a valuable component

in the development of advanced materials such as adhesives, coatings, and drug delivery

systems.[1][2] This technical guide provides a comprehensive review of the synthesis,

properties, and key applications of Ethyl (3-(triethoxysilyl)propyl)carbamate, complete with

detailed experimental protocols and quantitative data.

Physicochemical Properties
Ethyl (3-(triethoxysilyl)propyl)carbamate is a liquid at room temperature with the molecular

formula C12H27NO5Si.[3] A summary of its key physical and chemical properties is presented

in the table below.
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Property Value Source

IUPAC Name
ethyl N-(3-

triethoxysilylpropyl)carbamate
[3]

Molecular Formula C12H27NO5Si [3]

Molecular Weight 293.43 g/mol [3]

CAS Number 17945-05-0

Appearance Liquid

SMILES
CCOC(=O)NCCC--INVALID-

LINK--(OCC)OCC
[3]

InChIKey
MVUXVDIFQSGECB-

UHFFFAOYSA-N
[3]

Synthesis of Ethyl (3-
(triethoxysilyl)propyl)carbamate
There are two primary methods reported for the synthesis of Ethyl (3-
(triethoxysilyl)propyl)carbamate.

Method 1: From Aminopropyltriethoxysilane
This common method involves the reaction of aminopropyltriethoxysilane with either diethyl

carbonate or ethyl chloroformate.[2]

Experimental Protocol:

A mixture of aminopropyltriethoxysilane and sodium ethoxide in ethanol is heated to 55°C.

Diethyl carbonate is then added to the reaction mixture. The reaction proceeds under mild

conditions. The final product can be purified using standard techniques such as distillation or

chromatography.[2]

Method 2: From 3-(Triethoxysilyl)propyl isocyanate
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This method involves the reaction of 3-(triethoxysilyl)propyl isocyanate with a phenolic

compound, such as carvacrol, in the presence of a catalyst.[1]

Experimental Protocol:

Reagent Preparation: Dissolve carvacrol (7.00 mmol) in anhydrous toluene (10 mL) under a

nitrogen atmosphere.

Isocyanate Addition: Introduce 3-(triethoxysilyl)propyl isocyanate (10.5 mmol) to the reaction

mixture.

Catalyst Incorporation: Add tetraoctyltin (0.5–1.0 mol%) to the mixture.

Reaction Conditions: Stir the mixture at room temperature for 24 hours under anhydrous

conditions.

Purification: The crude product is purified by column chromatography on silica gel using a

hexane/ethyl acetate gradient.[1]

Quantitative Data for Method 2:

Parameter Value

Yield 70-85%

Purity >95% (confirmed by HPLC)

The following diagram illustrates the workflow for the synthesis of Ethyl (3-
(triethoxysilyl)propyl)carbamate via the isocyanate route.
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Caption: Synthesis of Ethyl (3-(triethoxysilyl)propyl)carbamate.

Chemical Reactions: Hydrolysis and Condensation
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The triethoxysilyl group of Ethyl (3-(triethoxysilyl)propyl)carbamate is susceptible to

hydrolysis and condensation reactions, which are fundamental to its function as a coupling

agent.[1]

Hydrolysis: In the presence of water, the ethoxy groups (-OEt) are hydrolyzed to form silanol

groups (-OH) and ethanol. This reaction can be catalyzed by either an acid or a base.

Condensation: The newly formed silanol groups can then condense with other silanol groups or

with remaining ethoxy groups to form stable siloxane bonds (-Si-O-Si-). This process results in

the formation of a cross-linked network.[1]

The general mechanism of hydrolysis and condensation is depicted in the following diagram.
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Hydrolysis and Condensation Mechanism

Hydrolysis
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Caption: General mechanism of hydrolysis and condensation.

Applications
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The dual functionality of Ethyl (3-(triethoxysilyl)propyl)carbamate makes it a valuable

component in a variety of applications.

Adhesives and Coatings
As a silane coupling agent, it enhances the adhesion between organic polymers and inorganic

substrates.[2] The triethoxysilyl group can form strong covalent bonds with inorganic surfaces

like glass and metal oxides, while the carbamate group can interact with the polymer matrix,

improving the overall durability and performance of the adhesive or coating.[2]

Surface Modification
Ethyl (3-(triethoxysilyl)propyl)carbamate is used to functionalize surfaces, altering their

properties such as hydrophobicity. For instance, it can be used for the direct silanization of

silica nanoparticles.[1]

Experimental Protocol for Silica Nanoparticle Functionalization:

A general procedure involves the co-condensation of tetraethyl orthosilicate (TEOS) and Ethyl
(3-(triethoxysilyl)propyl)carbamate in a sol-gel process. This is typically carried out in an

ethanol/water solvent system with an ammonia catalyst.[1]

Drug Delivery Systems
In the biomedical field, this compound is employed in the development of biocompatible

coatings and drug delivery systems.[1] It can act as a coupling agent in the formation of hybrid

nanocarriers, which can improve the solubility and release characteristics of pharmaceuticals.

[2] The carbamate group provides a site for the potential conjugation of bioactive molecules.

The following diagram illustrates the logical relationship of its application as a coupling agent.
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Application as a Coupling Agent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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